Cas no 2138284-98-5 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(methylamino)cyclobutane-1-carboxamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(methylamino)cyclobutane-1-carboxamide
• CAS No: 2138284-98-5
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 6424765
• PubChem ID: 165474097
• Update Time: 2025-06-09

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(methylamino)cyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(methylamino)cyclobutane-1-carboxamide
• 2138284-98-5
• 2137063-02-4
• (1s,3s)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(methylamino)cyclobutane-1-carboxamide
• EN300-1131236
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(methylamino)cyclobutane-1-carboxamide
• EN300-1131232

• Inchi： 1S/C12H19N5O/c1-13-9-4-8(5-9)12(18)16-11-2-3-15-17(11)10-6-14-7-10/h2-3,8-10,13-14H,4-7H2,1H3,(H,16,18)
• InChI Key： PZLDZTVTZUPXHY-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 249.15896025g/mol
• Monoisotopic Mass: 249.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(methylamino)cyclobutane-1-carboxamide

Comprehensive Overview of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(methylamino)cyclobutane-1-carboxamide (CAS No. 2138284-98-5)

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(methylamino)cyclobutane-1-carboxamide (CAS No. 2138284-98-5) is a novel synthetic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining an azetidine ring, a pyrazole moiety, and a cyclobutane core, making it a promising candidate for therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with key biological targets.

The compound's molecular formula and 3D conformation have been extensively studied using advanced techniques such as X-ray crystallography and NMR spectroscopy. Its physicochemical properties, including solubility, stability, and bioavailability, are critical for its development as a drug candidate. Recent studies highlight its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine and personalized therapies.

In the context of drug design, N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(methylamino)cyclobutane-1-carboxamide exemplifies the growing focus on small-molecule therapeutics. Its structure-activity relationship (SAR) has been optimized to enhance binding affinity while minimizing off-target effects. This aligns with the pharmaceutical industry's shift toward targeted therapies and AI-driven drug discovery, where computational models predict compound efficacy before synthesis.

Another area of interest is the compound's potential role in cancer research. Preliminary data suggest it may inhibit specific signaling pathways involved in tumor growth, making it a subject of ongoing preclinical studies. The rise of immuno-oncology and combination therapies has further fueled curiosity about its mechanisms of action. Researchers are also exploring its metabolic stability and drug-drug interactions, which are crucial for clinical translation.

From a synthetic chemistry perspective, the preparation of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(methylamino)cyclobutane-1-carboxamide involves multi-step organic reactions, including amide coupling and cyclization strategies. Innovations in green chemistry and catalytic methods have improved its yield and purity, addressing sustainability concerns in pharmaceutical manufacturing. These advancements resonate with the broader push for environmentally friendly synthesis and cost-effective production.

The compound's patent landscape and intellectual property status are also noteworthy, as they reflect its commercial potential. With the increasing demand for novel bioactive molecules, CAS No. 2138284-98-5 represents a valuable asset for biotech and pharmaceutical companies. Its applications extend beyond therapeutics, with potential uses in diagnostic imaging and chemical biology tools.

In summary, N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(methylamino)cyclobutane-1-carboxamide is a multifaceted compound with broad implications for modern science. Its development underscores the intersection of computational chemistry, high-throughput screening, and translational research, offering exciting possibilities for future breakthroughs. As the scientific community continues to explore its capabilities, this molecule may soon emerge as a cornerstone in next-generation therapeutics.